Cas no 1184828-51-0 (4-(3,5-Difluorophenyl)-2-fluorobenzoic acid)

• Product Name: 4-(3,5-Difluorophenyl)-2-fluorobenzoic acid
• CAS No: 1184828-51-0
• MF: C₁₃H₇F₃O₂
• MW: 252.188694238663
• MDL: MFCD12859193
• CID: 1039134
• PubChem ID: 53211091
• Update Time: 2025-05-21

4-(3,5-Difluorophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3',5'-Trifluoro-[1,1'-biphenyl]-4-carboxylic acid
• ACMC-2099xd
• AK-96284
• ANW-17135
• CTK8A9379
• KB-233854
• MolPort-011-488-741
• 1184828-51-0
• CS-0442030
• 3,3',5'-Trifluoro-[1,1'-biphenyl]-4-carboxylicacid
• MFCD12859193
• DTXSID70681123
• 3,3',5'-Trifluoro[1,1'-biphenyl]-4-carboxylic acid
• 4-(3,5-DIFLUOROPHENYL)-2-FLUOROBENZOIC ACID
• BS-25672
• AKOS005816754
• 4-(3,5-Difluorophenyl)-2-fluorobenzoic acid

• MDL： MFCD12859193
• Inchi： 1S/C13H7F3O2/c14-9-3-8(4-10(15)6-9)7-1-2-11(13(17)18)12(16)5-7/h1-6H,(H,17,18)
• InChI Key： QLAKXJKAHWLDKM-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 252.03981395g/mol
• Monoisotopic Mass: 252.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 361.8±42.0 °C at 760 mmHg
• Flash Point: 172.6±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(3,5-Difluorophenyl)-2-fluorobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3,5-Difluorophenyl)-2-fluorobenzoic acid

4-(3,5-Difluorophenyl)-2-fluorobenzoic Acid: A Comprehensive Overview

4-(3,5-Difluorophenyl)-2-fluorobenzoic acid (CAS No. 1184828-51-0) is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with fluorine atoms at specific positions. The presence of fluorine atoms at the 3,5-positions of the phenyl ring and the 2-position of the benzoic acid ring imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various synthetic processes.

The synthesis of 4-(3,5-difluorophenyl)-2-fluorobenzoic acid involves a series of intricate chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have become a cornerstone in modern organic synthesis. These reactions allow for precise control over the substitution patterns on the aromatic rings, thereby facilitating the construction of complex molecular architectures.

Recent studies have highlighted the potential of 4-(3,5-difluorophenyl)-2-fluorobenzoic acid as a key intermediate in the development of novel pharmaceutical agents. Its ability to modulate various biological pathways makes it an attractive candidate for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cellular signaling pathways.

In addition to its pharmacological applications, 4-(3,5-difluorophenyl)-2-fluorobenzoic acid has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Recent breakthroughs in this field have leveraged the compound's ability to form stable π-conjugated systems, which are essential for efficient charge transport in electronic devices.

The environmental impact of 4-(3,5-difluorophenyl)-2-fluorobenzoic acid has also been a topic of interest among researchers. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, 4-(3,5-difluorophenyl)-2-fluorobenzoic acid (CAS No. 1184828-51-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial settings. As scientific advancements continue to unfold, it is anticipated that this compound will play an even more prominent role in shaping future innovations.